Cas no 2138275-68-8 ({4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine)
{4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2138275-68-8
- EN300-765793
- {4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine
- {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine
-
- Inchi: 1S/C15H26N2O/c1-12(2)17-9-8-15(10-16)14-6-4-13(5-7-14)11-18-3/h4-7,12,15,17H,8-11,16H2,1-3H3
- InChI Key: NFDVXMCGDQPGDP-UHFFFAOYSA-N
- SMILES: O(C)CC1C=CC(=CC=1)C(CN)CCNC(C)C
Computed Properties
- Exact Mass: 250.204513457g/mol
- Monoisotopic Mass: 250.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.3Ų
{4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765793-0.05g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 0.05g |
$948.0 | 2024-05-22 | |
| Enamine | EN300-765793-0.1g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 0.1g |
$993.0 | 2024-05-22 | |
| Enamine | EN300-765793-0.25g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 0.25g |
$1038.0 | 2024-05-22 | |
| Enamine | EN300-765793-0.5g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 0.5g |
$1084.0 | 2024-05-22 | |
| Enamine | EN300-765793-1.0g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 1.0g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-765793-2.5g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 2.5g |
$2211.0 | 2024-05-22 | |
| Enamine | EN300-765793-5.0g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 5.0g |
$3273.0 | 2024-05-22 | |
| Enamine | EN300-765793-10.0g |
{4-amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine |
2138275-68-8 | 95% | 10.0g |
$4852.0 | 2024-05-22 |
{4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine
Research Briefing on {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine (CAS: 2138275-68-8)
In recent years, the compound {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine (CAS: 2138275-68-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
The synthesis of {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine involves a multi-step process that includes the introduction of the methoxymethyl and isopropylamine moieties. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity and functional groups make it a valuable scaffold for further derivatization, enabling the exploration of its biological activities.
Pharmacological evaluations have revealed that {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine exhibits notable activity in modulating specific biological targets. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, owing to its ability to interact with neurotransmitter systems. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for further development.
Recent research has also explored the mechanistic pathways through which {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine exerts its effects. Advanced techniques, including molecular docking and computational modeling, have been employed to elucidate its binding interactions with target proteins. These studies provide valuable insights into the compound's mode of action and highlight its potential as a lead compound for drug discovery.
In conclusion, {4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine (CAS: 2138275-68-8) represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a valuable asset in the development of novel therapeutics. Future research should focus on optimizing its pharmacological profile and conducting preclinical trials to validate its efficacy and safety.
2138275-68-8 ({4-Amino-3-[4-(methoxymethyl)phenyl]butyl}(propan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)